Cas no 1286710-97-1 (1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine)

• Product Name: 1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine
• CAS No: 1286710-97-1
• MF: C₁₈H₂₃BrN₄O
• MW: 391.305423021317
• CID: 6018378
• PubChem ID: 52907383
• Update Time: 2025-06-10

1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine
• (2-bromophenyl)-[4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]piperazin-1-yl]methanone
• CCG-309685
• CHEMBL3439688
• (2-bromophenyl)(4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)piperazin-1-yl)methanone
• SR-01000926738
• 1-(2-bromobenzoyl)-4-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]piperazine
• F6057-0337
• SR-01000926738-1
• VU0530621-1
• AKOS024530367
• 1286710-97-1

• Inchi： 1S/C18H23BrN4O/c1-14-13-15(2)23(20-14)12-9-21-7-10-22(11-8-21)18(24)16-5-3-4-6-17(16)19/h3-6,13H,7-12H2,1-2H3
• InChI Key： JLJLVWXOJDAROP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CCN(CCN2C(C)=CC(C)=N2)CC1)=O

Computed Properties

• Exact Mass: 390.106
• Monoisotopic Mass: 390.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4A^2
• XLogP3: 2.6

Additional information on 1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine

Research Brief on 1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine (CAS: 1286710-97-1)

1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine (CAS: 1286710-97-1) is a novel chemical compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various pharmacological applications, particularly in the modulation of central nervous system (CNS) targets. The presence of both a bromobenzoyl moiety and a dimethylpyrazole group within its structure suggests possible interactions with neurotransmitter receptors, making it a candidate for further investigation in neuropharmacology.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its pharmacological properties and potential therapeutic applications. The compound's molecular structure has been confirmed through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). Preliminary in vitro assays indicate that 1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine exhibits moderate affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of psychiatric and neurological disorders.

In addition to its receptor-binding properties, the compound has also been evaluated for its pharmacokinetic profile. Early-stage animal studies have demonstrated reasonable bioavailability and blood-brain barrier penetration, which are critical factors for CNS-targeted therapeutics. However, further optimization of the compound's metabolic stability and toxicity profile is required to advance it into clinical development. Researchers are currently exploring structural analogs to enhance its selectivity and reduce off-target effects.

The therapeutic potential of 1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine extends beyond CNS disorders. Recent findings suggest that the compound may also exhibit anti-inflammatory and analgesic properties, possibly mediated through its interaction with cyclooxygenase (COX) enzymes. These findings open new avenues for its application in pain management and inflammatory diseases. Ongoing research is focused on elucidating the precise mechanisms underlying these effects and identifying potential biomarkers for patient stratification.

In conclusion, 1-(2-bromobenzoyl)-4-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylpiperazine represents a promising scaffold for the development of novel therapeutics targeting CNS and inflammatory disorders. While preliminary data are encouraging, further studies are needed to fully characterize its pharmacological profile and optimize its drug-like properties. The compound's unique structure and multifaceted biological activities make it a valuable candidate for continued investigation in the field of medicinal chemistry.